2-cyclopropyl-4-(difluoromethyl)-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine

Specification

• CAS No.: 2640819-27-6
• Molecular Formula: C18H18F2N6S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 2-[4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine
• Standard InChI: InChI=1S/C18H18F2N6S/c19-16(20)12-9-15(24-17(22-12)11-1-2-11)25-5-7-26(8-6-25)18-23-13-10-21-4-3-14(13)27-18/h3-4,9-11,16H,1-2,5-8H2
• Standard InChI Key: OQTIUMXNESPJLQ-UHFFFAOYSA-N
• SMILES: C1CC1C2=NC(=CC(=N2)N3CCN(CC3)C4=NC5=C(S4)C=CN=C5)C(F)F
• Canonical SMILES: C1CC1C2=NC(=CC(=N2)N3CCN(CC3)C4=NC5=C(S4)C=CN=C5)C(F)F

Introduction

Synthesis and Preparation

The synthesis of such complex pyrimidine derivatives typically involves multi-step organic synthesis techniques. These methods often include the formation of the pyrimidine ring, introduction of the cyclopropyl and difluoromethyl groups, and coupling with the thiazolopyridine moiety via a piperazine linker.

Biological Activity and Potential Applications

While specific data on 2-cyclopropyl-4-(difluoromethyl)-6-(4-{thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine is scarce, compounds with similar structural features have shown promising biological activities:

• Antimicrobial and Antifungal Properties: Thiadiazole rings are known for their bioactivity against various pathogens, suggesting potential antimicrobial applications.

• Neuroprotective and Anti-inflammatory Effects: Related pyrimidine derivatives have demonstrated neuroprotective and anti-inflammatory properties, which could be relevant for neurodegenerative diseases.

Research Findings and Data

Given the lack of specific research on this compound, the following table summarizes potential biological activities based on similar compounds:

Biological Activity	Target	Potential Application
Antimicrobial	Various pathogens	Infection treatment
Antifungal	Fungal pathogens	Fungal infections
Neuroprotection	Neurodegenerative diseases	Alzheimer's, Parkinson's
Anti-inflammatory	Inflammatory pathways	Neuroinflammation